Cas no 140397-77-9 (1H-Pyrazol-5-ol, 3-(1,1-dimethylethyl)-1-(2-pyridinyl)-)

• Product Name: 1H-Pyrazol-5-ol, 3-(1,1-dimethylethyl)-1-(2-pyridinyl)-
• CAS No: 140397-77-9
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 1291578
• Update Time: 2024-08-04

1H-Pyrazol-5-ol, 3-(1,1-dimethylethyl)-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 3-(1,1-dimethylethyl)-1-(2-pyridinyl)-

• Inchi： 1S/C12H15N3O/c1-12(2,3)9-8-11(16)15(14-9)10-6-4-5-7-13-10/h4-8,16H,1-3H3
• InChI Key： UGGRSDXJJZLZDV-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)C(O)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 217.12165

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 373.1±27.0 °C(Predicted)
• PSA: 50.94
• pka: 7.48±0.50(Predicted)